Cas no 2098089-26-8 (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098089-26-8
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 5725041
• PubChem ID: 121213470
• Update Time: 2025-07-19

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 1-(cyclopropylmethyl)-3-(3-thienyl)-
• 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazole-4-carbonitrile
• AKOS026723938
• 1-(cyclopropylmethyl)-3-thiophen-3-ylpyrazole-4-carbonitrile
• starbld0030858
• 2098089-26-8
• F2198-4979
• 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C12H11N3S/c13-5-11-7-15(6-9-1-2-9)14-12(11)10-3-4-16-8-10/h3-4,7-9H,1-2,6H2
• InChI Key： TZXDUBPABHNTKL-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(C#N)C(C2C=CSC=2)=N1

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 393.2±32.0 °C(Predicted)
• pka: -1.78±0.10(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

Introduction to 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098089-26-8)

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by its CAS number 2098089-26-8, belongs to the pyrazole class of scaffolds, which are well-documented for their broad spectrum of biological activities. The presence of a cyclopropylmethyl group and a thiophen-3-yl moiety in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The pyrazole core is a six-membered aromatic ring containing two adjacent nitrogen atoms, which are critical for its interaction with biological targets. The nitrogen atoms can participate in hydrogen bonding, coordinate with metal ions, or form salt bridges, thereby influencing the compound's binding affinity and selectivity. In the case of 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile, the cyclopropylmethyl substituent at the 1-position introduces a bulky, lipophilic group that can modulate the compound's solubility and metabolic stability. This substitution pattern is often employed to enhance binding interactions with protein targets, particularly in cases where hydrophobic interactions play a crucial role.

The thiophen-3-yl group at the 3-position of the pyrazole ring adds another layer of complexity to the molecule. Thiophene derivatives are known for their ability to engage in π-stacking interactions and can influence the compound's orientation within biological membranes. Additionally, sulfur-containing heterocycles are frequently associated with enhanced bioavailability and metabolic resistance, making them attractive for medicinal chemistry applications. The 4-carbonitrile substituent further contributes to the compound's electronic properties by introducing a strong electron-withdrawing group, which can affect both its reactivity and binding characteristics.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of small molecules in their interaction with biological targets. The combined effects of the cyclopropylmethyl, thiophen-3-yl, and 4-carbonitrile groups in 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile suggest that it may exhibit unique binding modes compared to simpler pyrazole derivatives. This has prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

In vitro studies have begun to elucidate the biological profile of this compound. Initial screening assays have shown promising activity against several targets of interest, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The pyrazole scaffold has been extensively studied for its anti-inflammatory properties, particularly through inhibition of cyclooxygenase (COX) enzymes and other pro-inflammatory mediators. The presence of the thiophen-3-yl group may enhance these effects by modulating enzyme kinetics or by influencing downstream signaling pathways.

Moreover, the cyclopropylmethyl group has been observed to improve oral bioavailability by reducing metabolic clearance rates. This is particularly relevant in drug development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy. The 4-carbonitrile substituent may further contribute to metabolic stability by preventing unwanted side reactions that could lead to degradation or conversion into inactive metabolites.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising lead compounds like 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with biological activity. These models have suggested that modifications around the pyrazole core, such as those introduced by the cyclopropylmethyl and thiophen-3-yl groups, can significantly enhance potency against specific targets.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. These studies aim to provide a clearer understanding of its pharmacological effects and potential therapeutic applications. The results from these experiments will be critical in determining whether this compound progresses into human clinical trials for treating various diseases.

The development of novel heterocyclic compounds like 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile represents a significant advancement in medicinal chemistry. By leveraging structural diversity and computational tools, researchers are able to design molecules with tailored properties that meet specific therapeutic needs. The unique combination of functional groups in this compound exemplifies how strategic molecular design can lead to discoveries with high therapeutic potential.

In conclusion, 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098089-26-8) is a structurally complex and biologically relevant compound that holds promise for future drug development efforts. Its distinctive pharmacophoric features make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely that additional insights into its mechanism of action and potential clinical benefits will emerge.